ethyl 4-oxo-3-phenyl-5-[[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate
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Overview
Description
Ethyl 4-oxo-3-phenyl-5-[[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C27H25N3O7S and its molecular weight is 535.57. The purity is usually 95%.
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Scientific Research Applications
Synthesis of New Heterocyclic Systems
Research efforts have demonstrated the reactivity of related pyridazine and thieno[2,3-c]pyridazine derivatives in creating new heterocyclic systems. For example, ethyl 1-aminofuro(thieno)[2,3-b]pyridine-2-carboxylates have been reacted with benzoyl isothiocyanate, leading to thioureido derivatives. These derivatives, upon further treatment, yield new pentacyclic systems with potential antimicrobial activities against specific bacteria such as Staphylococcus aureus (Sirakanyan et al., 2015). Similarly, ethyl 5-amino-3,4-diphenylthieno[2,3-c]pyridazine-6-carboxylate served as a precursor for synthesizing pyrrolo[1′,2′:1′,2′]pyrazino-[6′,5′:4,5]thieno[2,3-c]pyridazine derivatives, pointing to the versatility of ethyl carboxylate derivatives in generating complex heterocyclic structures with potential for further chemical and pharmacological exploration (Radwan et al., 1994).
Evaluation of Biological Activities
The biological activities of these heterocyclic derivatives are of significant interest, particularly in the context of antimicrobial and herbicidal applications. The synthesis of novel 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives demonstrates the potential of such compounds in exhibiting bleaching and herbicidal activities. Some derivatives have shown promising results in inhibiting chlorophyll at low concentrations and displaying herbicidal activities comparable or superior to commercial bleaching herbicides against dicotyledonous plants (Xu et al., 2008). Additionally, pyridazine derivatives have been synthesized and screened for antimicrobial activities, highlighting the potential of such compounds in developing new antimicrobial agents (Gad-Elkareem et al., 2011).
Future Directions
Properties
IUPAC Name |
ethyl 4-oxo-3-phenyl-5-[[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]amino]thieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H25N3O7S/c1-5-37-27(33)23-18-15-38-25(22(18)26(32)30(29-23)17-9-7-6-8-10-17)28-21(31)12-11-16-13-19(34-2)24(36-4)20(14-16)35-3/h6-15H,5H2,1-4H3,(H,28,31)/b12-11+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCMKXMKXYWWRHB-VAWYXSNFSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C=CC3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)/C=C/C3=CC(=C(C(=C3)OC)OC)OC)C4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H25N3O7S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.